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Compound of Interest

Compound Name: Tug-891

Cat. No.: B15604928 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of Tug-891, a potent and selective agonist for the free fatty acid receptor 4

(FFA4/GPR120). The following procedural guidance is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Tug-891 Chemical and Safety Data
A summary of the key quantitative data for Tug-891 is presented below. This information is

essential for safe handling and for determining the appropriate disposal route.
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Property Value

Molecular Formula C₂₃H₂₁FO₃

Molecular Weight 364.41 g/mol

Appearance White to beige crystalline solid

Solubility

Soluble in DMSO (up to 100 mM), ethanol, and

dimethyl formamide (DMF).[1][2] Sparingly

soluble in aqueous buffers.[1]

Storage Temperature
-20°C for long-term storage.[1] Can be stored at

room temperature for shorter periods.

Hazard Classification

Conflicting data exists. One source indicates it is

not a hazardous substance, while others

recommend treating it as hazardous until more

information is available.[1] It is classified as a

combustible solid.

Experimental Protocol: Proper Disposal of Tug-891
Given the conflicting safety information, a conservative approach to the disposal of Tug-891 is

recommended. The following step-by-step protocol is based on general best practices for

laboratory chemical waste disposal.

Personnel Protective Equipment (PPE) Required:

Standard laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (Butyl gloves are recommended when handling DMSO solutions)

Disposal Procedure:

Waste Identification and Segregation:
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All materials contaminated with Tug-891 (e.g., pipette tips, vials, gloves) should be

considered chemical waste.

Segregate Tug-891 waste from other laboratory waste streams.

Solid Waste Disposal:

Collect solid Tug-891 waste in a clearly labeled, sealed container. The label should include

"Tug-891 Solid Waste" and the appropriate hazard symbols (if required by your

institution's EHS guidelines).

Store the sealed container in a designated hazardous waste accumulation area.

Solutions of Tug-891 in Organic Solvents (e.g., DMSO):

Do not dispose of Tug-891 solutions down the drain.

Collect liquid waste containing Tug-891 in a dedicated, labeled, and sealed waste

container compatible with the solvent used (e.g., a polyethylene container for DMSO

solutions).

The waste container should be labeled as "Hazardous Waste: Tug-891 in [Solvent Name]"

and stored in a designated waste accumulation area.

Decontamination of Glassware:

Rinse glassware that has come into contact with Tug-891 three times with a suitable

solvent (e.g., ethanol or acetone).

Collect the rinsate as hazardous liquid waste.

After rinsing, the glassware can be washed with soap and water.

Waste Pickup and Disposal:

Arrange for the disposal of the collected Tug-891 waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company.
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Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Tug-891, from

initial handling to final disposal.
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Caption: Tug-891 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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